Cas no 1354927-27-7 (4,6-bis(3-methoxyphenyl)pyrimidin-2-amine)

• Product name: 4,6-bis(3-methoxyphenyl)pyrimidin-2-amine
• CAS No: 1354927-27-7
• MF: C₁₈H₁₇N₃O₂
• MW: 307.346483945847
• MDL: MFCD21335730
• CID: 5169322

4,6-bis(3-methoxyphenyl)pyrimidin-2-amine Chemical and Physical Properties

Names and Identifiers

• 4,6-bis(3-methoxyphenyl)pyrimidin-2-amine
• 2-Pyrimidinamine, 4,6-bis(3-methoxyphenyl)-

• MDL： MFCD21335730
• Inchi： 1S/C18H17N3O2/c1-22-14-7-3-5-12(9-14)16-11-17(21-18(19)20-16)13-6-4-8-15(10-13)23-2/h3-11H,1-2H3,(H2,19,20,21)
• InChI Key： KHKQRIUCVJYAFK-UHFFFAOYSA-N
• SMILES： C1(N)=NC(C2=CC=CC(OC)=C2)=CC(C2=CC=CC(OC)=C2)=N1

Additional information on 4,6-bis(3-methoxyphenyl)pyrimidin-2-amine

Comprehensive Overview of 4,6-bis(3-methoxyphenyl)pyrimidin-2-amine (CAS No. 1354927-27-7): Properties, Applications, and Research Insights

The compound 4,6-bis(3-methoxyphenyl)pyrimidin-2-amine (CAS No. 1354927-27-7) is a specialized pyrimidine derivative that has garnered significant attention in pharmaceutical and materials science research. With its unique molecular structure featuring two 3-methoxyphenyl groups attached to a pyrimidin-2-amine core, this compound exhibits intriguing chemical and biological properties. Researchers are particularly interested in its potential as a building block for drug discovery, given the versatility of pyrimidine-based compounds in medicinal chemistry.

In recent years, the demand for heterocyclic compounds like 4,6-bis(3-methoxyphenyl)pyrimidin-2-amine has surged due to their applications in developing kinase inhibitors and anticancer agents. The methoxy groups in its structure contribute to enhanced solubility and bioavailability, making it a valuable candidate for drug design. Additionally, its aromatic system allows for π-π stacking interactions, which are crucial in molecular recognition processes.

From a synthetic chemistry perspective, CAS No. 1354927-27-7 is often synthesized via Pd-catalyzed cross-coupling reactions, a method widely discussed in organic synthesis forums. The compound's purity and stability are critical for its performance in high-throughput screening (HTS) assays, a topic frequently searched by researchers optimizing drug discovery pipelines. Its UV-Vis absorption characteristics also make it relevant in photophysical studies, aligning with the growing interest in fluorescent probes for bioimaging.

Beyond pharmaceuticals, 4,6-bis(3-methoxyphenyl)pyrimidin-2-amine has potential applications in organic electronics. Its conjugated system and electron-donating methoxy groups could be exploited in designing organic semiconductors or light-emitting diodes (OLEDs). This dual applicability in life sciences and materials science underscores its interdisciplinary importance.

Environmental and green chemistry considerations are also relevant to this compound. Researchers are exploring solvent-free synthesis methods for similar pyrimidine derivatives to reduce waste, a trend reflecting broader sustainability goals in chemical manufacturing. Analytical techniques like HPLC and LC-MS are commonly employed to characterize CAS No. 1354927-27-7, ensuring compliance with quality control standards.

In summary, 4,6-bis(3-methoxyphenyl)pyrimidin-2-amine represents a multifaceted compound with promising applications in drug development, material science, and catalysis. Its structural features and functional groups continue to inspire innovative research, addressing contemporary challenges in precision medicine and renewable energy technologies.